2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-chlorophenyl)-4-[(5-methylfuran-2-yl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C15H10ClNO3/c1-9-2-7-12(19-9)8-13-15(18)20-14(17-13)10-3-5-11(16)6-4-10/h2-8H,1H3/b13-8-
• InChI Key: UPFQGLSRQIVMNB-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H10ClNO3
• Molecular Weight: 287.70 g/mol

Description

2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is a member of the oxazole family and has been synthesized using different methods. The synthesis method used determines the purity and yield of the compound.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one is not fully understood. However, it has been proposed that this compound exerts its biological activity by inhibiting certain enzymes or proteins in the body. For example, it has been suggested that this compound inhibits the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. By inhibiting this enzyme, this compound may increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In one study, this compound was found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In another study, this compound was shown to have antibacterial activity against Staphylococcus aureus and Escherichia coli. Furthermore, this compound has been reported to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one in lab experiments include its potential therapeutic applications, its ability to inhibit certain enzymes or proteins, and its diverse range of biological activities. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one. One direction is to investigate its potential use as a therapeutic agent for Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail, including its interactions with specific enzymes or proteins. Furthermore, future research could explore the potential use of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, more studies are needed to evaluate the toxicity and safety of this compound in vivo.
In conclusion, this compound is a chemical compound that has potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one has been reported using different methods. One of the commonly used methods involves the reaction of 4-chlorobenzaldehyde, 5-methylfurfural, and glycine in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or acetic acid under reflux conditions. The product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-(4-chlorophenyl)-4-[(5-methyl-2-furyl)methylene]-1,3-oxazol-5(4H)-one has been studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been tested for its anticancer and antimicrobial activities. It has also been investigated for its potential use as a therapeutic agent for Alzheimer's disease and Parkinson's disease. In addition, this compound has been studied for its anti-inflammatory and analgesic properties.